Cas no 2764007-12-5 (8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid)

• Product Name: 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid
• CAS No: 2764007-12-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5559258
• PubChem ID: 165995949
• Update Time: 2025-06-08

8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764007-12-5
• EN300-37343456
• 8-acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid
• 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid

• Inchi： 1S/C11H18N2O3/c1-8(14)13-4-2-11(3-5-13)7-12-6-9(11)10(15)16/h9,12H,2-7H2,1H3,(H,15,16)
• InChI Key： MINOBDIONPQRCF-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CCN(C(C)=O)CC2)=O

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid

Introduction to 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid (CAS No. 2764007-12-5) and Its Emerging Applications in Chemical Biology

8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid, identified by the CAS number 2764007-12-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology due to its distinctive spirocyclic framework and functionalizable acetyl and carboxylic acid moieties. This compound belongs to the class of diazaspiro compounds, which are known for their versatile biological activities and potential applications in drug discovery and material science. The spirocyclic core of 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid provides a rigid scaffold that can be modulated to develop novel bioactive molecules.

The molecular structure of 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid features a fused ring system consisting of a seven-membered azacycloalkane ring connected to a five-membered decane ring. The presence of an acetyl group at the 8-position and a carboxylic acid moiety at the 4-position introduces reactive sites that can be exploited for further chemical modifications. These functional groups make the compound a valuable intermediate in synthetic chemistry, enabling the development of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in diazaspiro compounds due to their ability to mimic natural products and exhibit diverse pharmacological effects. Studies have shown that such molecules can interact with biological targets in unique ways, making them promising candidates for therapeutic applications. For instance, modifications of the spirocyclic core of 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid have been explored in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The rigid structure of the spirocycle helps in stabilizing enzyme-substrate interactions, enhancing binding affinity.

The acetyl group and carboxylic acid functionalities in 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid provide additional opportunities for chemical derivatization. Acetylation is a common post-translational modification in proteins, and introducing an acetyl group into a bioactive molecule can influence its metabolic stability and binding properties. Similarly, the carboxylic acid moiety can be used to form esters or amides, expanding the structural diversity of derivatives. These modifications are particularly relevant in drug development, where physicochemical properties such as solubility and bioavailability are critical.

Recent advancements in computational chemistry have enabled more efficient virtual screening of diazaspiro compounds like 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid for biological activity. Molecular docking studies have identified potential binding modes with target proteins, providing insights into their mechanism of action. For example, computational models suggest that derivatives of this compound may inhibit enzymes involved in metabolic pathways relevant to neurodegenerative diseases. Such findings underscore the importance of computational tools in accelerating the discovery process.

The synthesis of 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal-catalyzed reactions have improved the efficiency of constructing complex heterocycles like this one. These advances have made it feasible to produce larger libraries of diazaspiro derivatives for high-throughput screening.

Beyond drug discovery, 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid has potential applications in materials science due to its rigid structure and functionalizable groups. For instance, its derivatives could be incorporated into polymers or coatings to enhance mechanical properties or biodegradability. The ability to tune surface properties through chemical modifications makes this compound an attractive candidate for developing advanced materials with specialized functions.

The growing body of research on diazaspiro compounds highlights their significance as building blocks for innovative chemical biology applications. As synthetic methodologies continue to evolve, it is expected that more complex derivatives of 8-Acetyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid will be developed, further expanding their utility in medicine and materials science. Collaborative efforts between chemists and biologists will be essential to fully realize the potential of these fascinating molecules.